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Compound of Interest

Compound Name: Niobium chloride (NbCl4)

Cat. No.: B085136

For Researchers, Scientists, and Drug Development Professionals

Niobium (V) chloride (NbCls), also known as niobium pentachloride, is a highly reactive, yellow
crystalline solid that serves as a versatile precursor in various chemical syntheses, including
the formation of niobium alkoxides, organoniobium compounds, and as a Lewis acid in organic
reactions.[1][2] Its utility in catalysis, semiconductor device fabrication, and battery technology
underscores its importance in both academic and industrial research.[2] However, its
hazardous nature necessitates a thorough understanding of its properties and strict adherence
to safety protocols to mitigate risks. This guide provides a comprehensive overview of the
safety and handling precautions for niobium chloride, tailored for laboratory and research and

development environments.

Physicochemical and Toxicological Properties

A clear understanding of the fundamental properties of niobium chloride is the first step in
ensuring its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Niobium (V) Chloride
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Property Value Reference
Chemical Formula NbCls [1]
Molar Mass 270.16 g/mol [3]
Yellow monoclinic crystals,
Appearance ] [1]
deliquescent
Density 2.75 g/lcm?3 [2][4]
Melting Point 204.7 °C (400.5 °F) [2][4]
Boiling Point 254 °C (489 °F) [2][4]
Solubility in Water Decomposes [1]
- Soluble in HCI, chloroform,
Solubility [1]
CCla
Table 2: Toxicological Data for Niobium (V) Chloride
Parameter Value Species Reference
LDso (Oral) 1400 mg/kg Not Specified [3]
Acute Toxicity (Oral) Category 4 N/A [3114]
Skin
) o Category 1B N/A [3114]
Corrosion/Irritation
Serious Eye
o Category 1 N/A [3114]
Damage/Irritation
Specific target organ
p. i ) 9 9 Category 3
toxicity (single N/A [3]

exposure)

(Respiratory system)

Hazard Identification and GHS Classification

Niobium chloride is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][5]

Skin Corrosion (Category 1B), H314: Causes severe skin burns and eye damage.[4][5]

Serious Eye Damage (Category 1), H318: Causes serious eye damage.[5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system, H335:
May cause respiratory irritation.[4][5]

Supplemental Hazard Information:
o EUHO014: Reacts violently with water.[6]

Reactivity and Incompatibility

Niobium chloride is a highly reactive compound, and its incompatibility with various substances
presents a significant hazard. The following diagram illustrates these incompatibilities.

Caption: Chemical incompatibility of Niobium (V) Chloride.

The most critical reactivity concern is its violent reaction with water, including moisture in the
air, which leads to hydrolysis and the formation of hydrochloric acid and niobium oxides.[1][7]
This reaction is exothermic and can cause a rapid increase in temperature and pressure.

Safe Handling and Storage Procedures
Given its reactivity and toxicity, stringent handling and storage protocols are mandatory.
4.1. Engineering Controls

» Ventilation: All work with niobium chloride should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[7][8] Local exhaust ventilation is crucial to
minimize inhalation of dust and fumes.[7]

¢ Inert Atmosphere: Due to its moisture sensitivity, handling should be performed under a dry,
inert atmosphere (e.g., nitrogen or argon) in a glovebox.[4][7]
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o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[7][9]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is essential to prevent contact and exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specification Reference
Safety glasses with Conforming to EN166
Eyes/Face side-shields and a (EU) or NIOSH (US) [71[81I9]
face shield approved standards
) Chemical-resistant Nitrile or rubber
Skin [7]

gloves

gloves

Protective clothing

A complete suit

protecting against

[7]

chemicals
An approved
respirator (e.g., N95
) ) dust mask for
Respiratory Respirator

[4]119]

particulates) should
be used when dusts

are generated.

4.3. Storage

o Store in a cool, dry, and well-ventilated area.[7]

o Keep containers tightly closed and store under a dry inert gas.[4][7]

» Store away from incompatible materials such as water, moisture, alcohols, strong bases,

amines, and strong oxidizing agents.[3][7]
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical. The following workflow
outlines the necessary steps for different types of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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